![molecular formula C6H3BrF2O B1276729 4-Bromo-2,5-difluorophenol CAS No. 486424-36-6](/img/structure/B1276729.png)
4-Bromo-2,5-difluorophenol
Overview
Description
4-Bromo-2,5-difluorophenol (4-Br-2,5-DFP) is a fluorinated phenol compound with a wide range of applications in scientific research. It is known to be a useful reagent in the synthesis of other compounds, and has been used in the development of new drugs, as well as in the study of biochemical and physiological processes. In
Scientific Research Applications
Synthesis and Organic Chemistry
4-Bromo-2,5-difluorophenol is involved in various synthetic processes in organic chemistry. Shirinian et al. (2012) discuss its role in the bromination of 2,3-diarylcyclopent-2-en-1-ones, highlighting its utility in creating bromo-substituted compounds used in organic synthesis (Shirinian et al., 2012). Additionally, Koudstaal and Olieman (2010) describe the fluorination of similar compounds using xenon difluoride, indicating the potential of this compound in producing fluorinated organic molecules (Koudstaal & Olieman, 2010).
Photovoltaic Applications
In the realm of renewable energy, specifically photovoltaics, Duprez et al. (2005) discuss synthesizing conjugated polymers containing this compound derivatives for potential use in solar cells (Duprez et al., 2005). These materials are notable for their energy transfer capabilities, crucial for efficient solar energy conversion.
Coordination Chemistry and Materials Science
This compound is also significant in coordination chemistry. For instance, Scott et al. (2004) discuss its use in the preparation of organolithium and Grignard reagents, essential for various synthetic applications in materials science (Scott et al., 2004). These reagents are pivotal in creating advanced materials with specific properties.
Liquid Crystals and Display Technology
The compound finds application in the field of liquid crystal technology as well. Li et al. (2015) synthesized liquid crystals using 4-bromo-2,3-difluorophenol derivatives, showcasing their potential in fast response displays and liquid crystal photonic devices (Li et al., 2015). These materials are crucial for the development of advanced display technologies.
Mechanism of Action
Target of Action
4-Bromo-2,5-difluorophenol is primarily used as a raw material in organic synthesis . It is particularly used in the synthesis of allyloxy-based biphenyl liquid crystals with multiple lateral fluoro substituents . .
Biochemical Pathways
It is used in the synthesis of allyloxy-based biphenyl liquid crystals , suggesting that it may play a role in the formation of these structures.
Pharmacokinetics
It is slightly soluble in water , which may influence its bioavailability and distribution in the body.
Result of Action
As a raw material in organic synthesis , its primary role is likely in the formation of other compounds, such as allyloxy-based biphenyl liquid crystals .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its solubility in water may affect its distribution and action in aqueous environments. Furthermore, it should be stored in a cool place, away from strong oxidizing agents , suggesting that its stability and efficacy could be affected by temperature and oxidative conditions.
Safety and Hazards
Properties
IUPAC Name |
4-bromo-2,5-difluorophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrF2O/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYZMZJIWCQTYSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)Br)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrF2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40426942 | |
Record name | 4-Bromo-2,5-difluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40426942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
486424-36-6 | |
Record name | 4-Bromo-2,5-difluorophenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=486424-36-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-2,5-difluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40426942 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-2,5-difluorophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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